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Introduction
This document provides detailed application notes and protocols for the effective use of

Duralloy™ and Duralast™ components in high-pressure experimental setups, with a particular

focus on applications relevant to pharmaceutical research and drug development, such as

High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid

Chromatography (UHPLC). Duralloy and Duralast materials are a range of specially

formulated engineering plastics and high-performance elastomers designed for demanding

environments involving high pressures, extreme temperatures, and aggressive chemical media.

[1]

Proper material selection is critical for ensuring the integrity of experimental data, preventing

system downtime, and maintaining a safe laboratory environment. This guide offers a summary

of material properties, protocols for common maintenance procedures, and a framework for

selecting the appropriate components for your specific application.

Material Properties and Specifications
Duralloy and Duralast components, particularly seals and anti-extrusion rings, are engineered

to withstand the rigorous conditions of high-pressure systems.[1] The selection of the
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appropriate material is dependent on the specific operating pressure, temperature, and

chemical environment of the experiment.

Quantitative Data for High-Pressure Seals
The following table summarizes the operational parameters for select Duralast™ materials,

which are frequently used in high-pressure sealing applications. These materials offer robust

solutions for HPLC and UHPLC systems, where pressures can range from a few thousand to

over 20,000 psi.
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Material Type

Max
Operating
Pressure
(psi / bar)

Max System
Pressure
(psi / bar)

Temperatur
e Range (°F
/ °C)

Key
Features &
Application
s

Duralast

4203

Abrasion-

Resistant

Elastomer

5,000 / 350 10,000 / 700
-22 to 260 /

-30 to 125

Durable

hydraulic seal

material

suitable for

mineral oil-

based and

fire-resistant

hydraulic

fluids.

Duralast

4403

Highly

Extrusion-

Resistant

Elastomer

8,000 / 520 14,500 / 1000
-22 to 260 /

-30 to 125

Designed for

ultra-high-

pressure

applications;

with

appropriate

hardware

design, can

seal

pressures up

to 28,500 psi.

Ideal for

UHPLC

systems.
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Duralast

8166

High-

Temperature

Elastomer

3,800 / 260 5,000 / 350
-4 to 392 /

-20 to 200

Suitable for

fire-resistant

fluids,

phosphate

esters, and

most

inorganic

acids and

chemicals.

Duraloy 3724

FDA

Compliant

Polymeric

Alloy

High High High

FDA

compliant,

high-

temperature

rating, low

friction, and

superb

chemical

properties.

Excellent for

high-speed,

high-

temperature

anti-extrusion

rings in

pharmaceutic

al

applications.

[1]

Duraloy 3789 FDA

Compliant

Thermoplasti

c

Medium to

High

Medium to

High

Not Specified FDA

compliant,

internally

lubricated

with low wear

and friction.

Suitable for

bearing and
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linear

applications

in high-

speed, low-

friction

environments

.[1]

Duraloy 1361
Engineering

Plastic
High High Not Specified

High

mechanical

strength and

excellent

wear

properties.

Specifically

designed for

anti-extrusion

rings in high-

pressure

hydraulic

systems.[1]

Note: Pressure and temperature ratings are highly dependent on the specific seal design,

hardware configuration, and operating environment. The values presented are for guidance

and should be confirmed for your specific application.

Chemical Compatibility
The chemical resistance of sealing materials is paramount in drug development, where a wide

array of solvents and buffers are utilized. Duralloy components are formulated from proprietary

polymeric alloys, fluoropolymers, and thermoplastics, offering broad chemical resistance.[1]

The following table provides a general chemical compatibility guide for materials commonly

used in high-pressure seals, which can serve as a proxy for selecting appropriate Duralloy
components. It is critical to perform specific compatibility testing with your exact mobile phases

and sample matrices.
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Chemical / Solvent
PTFE-based (e.g.,
Duraloy 3800)

PEEK-based UHMW-PE

Acids (Weak) Excellent Excellent Good

Acids (Strong) Excellent
Good (consult for

specifics)
Limited

Alcohols (Methanol,

Ethanol, IPA)
Excellent Excellent Excellent

Alkalis (Weak) Excellent Excellent Excellent

Alkalis (Strong) Excellent Good Limited

Aromatic

Hydrocarbons

(Toluene)

Good Excellent Limited

Chlorinated

Hydrocarbons
Fair to Good Poor Poor

Esters Good Excellent Good

Ethers (THF) Good Good Limited

Ketones (Acetone) Excellent Excellent Good

Acetonitrile Excellent Excellent Excellent

Dimethyl Sulfoxide

(DMSO)
Excellent Good Limited

Water / Aqueous

Buffers
Excellent Excellent Excellent

Ratings Key: Excellent, Good, Fair, Limited, Poor. Always consult the manufacturer for specific

chemical compatibility data for proprietary Duralloy formulations.

Experimental Protocols
Proper installation and maintenance of high-pressure components are essential for reliable and

leak-free operation. The following protocols provide a generalized procedure for replacing

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b046103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pump seals in HPLC/UHPLC systems, a common maintenance task where Duralloy
components are used.

Protocol: HPLC/UHPLC Pump Seal Replacement
Objective: To correctly replace worn pump piston seals to prevent leaks, ensure stable

pressure, and maintain accurate flow rates. Worn seals can lead to fluctuating pressure, visible

leaks, and inconsistent chromatographic results.

Materials:

New Duralloy or Duralast piston seals (ensure compatibility with your pump model and

solvent chemistry)

Seal insertion/removal tool (often provided with the pump or seals)

Lint-free cloths

HPLC-grade Isopropyl Alcohol (IPA) or Methanol

Appropriate personal protective equipment (gloves, safety glasses)

Allen wrenches or other tools specific to your pump model

Procedure:

System Shutdown and Depressurization:

Stop the pump flow.

Ensure the system pressure has returned to zero.

Power off the pump module.

Disassembly of the Pump Head:

Disconnect the inlet and outlet tubing from the pump head.
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Using the appropriate tool (e.g., Allen wrench), carefully loosen and remove the screws

securing the pump head. It is good practice to loosen them incrementally in a diagonal

pattern.

Gently remove the pump head, being careful not to scratch the piston surfaces.

Removal of Old Seals:

Identify the old seal within the pump head assembly.

Insert the flanged or hooked end of the seal removal tool into the seal cavity.

Gently tilt the tool to get a grip under the seal and carefully pull it out.

Cleaning and Inspection:

Thoroughly clean the pump head and seal cavity with a lint-free cloth dampened with IPA

or methanol. Ensure no particulate matter remains.

Carefully inspect the ceramic pistons for any scratches or chips. Damaged pistons will

cause premature failure of new seals and must be replaced.

Clean the pistons with IPA, wiping gently along the length of the piston.

Installation of New Seals:

Pre-wet the new Duralloy seal with IPA or methanol. This helps with lubrication during

installation.

Place the new seal onto the smooth end of the insertion tool. Ensure the spring-energizer

side of the seal faces outwards, towards the piston.

Carefully guide the tool into the pump head cavity and gently press the seal into place.

Withdraw the tool, leaving the seal seated in the housing. The polymer side of the seal

should be visible.

Reassembly and System Start-Up:
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Carefully re-align the pump head with the pistons and secure it with the screws, tightening

them incrementally in a diagonal pattern to ensure even pressure.

Reconnect the inlet and outlet tubing.

Power on the pump module.

Seal Conditioning (Wear-in):

Prime the pump with a solvent like IPA to remove all air from the system.

Begin pumping at a low flow rate and gradually increase to generate a backpressure of

approximately 3,000-4,000 psi (200-275 bar). This can be achieved by pumping against a

restriction capillary or a closed purge valve for a short period.

Maintain this pressure for 15-20 minutes to properly seat the new seals.

Gradually reduce the pressure, open the purge valve to flush the system, and then switch

to your mobile phase.

Visualizations and Workflows
Logical Workflow for Duralloy Component Selection
The selection of an appropriate Duralloy material involves a logical progression considering

the experimental demands. The following diagram illustrates a typical decision-making

workflow.
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Define Experimental
Parameters

Operating Pressure (psi/bar)?

< 5,000 psi

Low

5,000 - 15,000 psi

High

> 15,000 psi (UHPLC)

Ultra-High

Operating Temperature (°C/°F)?

Chemical Environment?
(Solvents, Buffers, pH)

Consult Compatibility Chart
& Perform Soak Test

FDA Compliance Required?

Select Primary Seal Material
(e.g., Duralast 4203/4403)

No

Select FDA Grade Material
(e.g., Duraloy 3724/3789)

Yes

Select Anti-Extrusion Ring
(e.g., Duraloy 1361/3724)

Final Component Selection

Click to download full resolution via product page

Caption: Decision workflow for selecting the appropriate Duralloy component.
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Experimental Workflow: HPLC Pump Seal Replacement
The following diagram outlines the key steps in the protocol for replacing HPLC pump seals.

Preparation Replacement Finalization

1. System Shutdown
& Depressurize

2. Disassemble
Pump Head 3. Remove Old Seal 4. Clean & Inspect

Pistons & Head
5. Install New
Duralloy Seal

6. Reassemble
Pump Head

7. Condition New Seal
(Wear-in) 8. Resume Operation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

